Cas no 66655-67-2 (3,4-Dihydroquinazolin-2(1H)-one)

3,4-Dihydroquinazolin-2(1H)-one structure
66655-67-2 structure
Product Name:3,4-Dihydroquinazolin-2(1H)-one
CAS No:66655-67-2
MF:C8H8N2O
MW:148.16192150116
MDL:MFCD03425132
CID:1090533
PubChem ID:12360756
Update Time:2025-04-20

3,4-Dihydroquinazolin-2(1H)-one Chemical and Physical Properties

Names and Identifiers

    • 3,4-Dihydroquinazolin-2(1H)-one
    • 3,4-dihydro-1H-quinazolin-2-one
    • 3,4-Dihydro-2(1H)-quinazolinone
    • 1,2,3,4-tetrahydroquinazolin-2-one
    • 2(1H)-Quinazolinone, 3,4-dihydro-
    • AK143293
    • dihydroquinazolone
    • dihydroquinazolinone
    • dihydro-quinazolinone
    • d1Hydro-quinazolinone
    • 3,4-dihydroquinazolin-2-ol
    • CTOUNZIAEBIWAW-UHFFFAOYSA-N
    • 2076AJ
    • 1,2,3,4-tetrahydro-quinazolin-2-on
    • FCH1410632
    • MDL： MFCD03425132
    • Inchi： 1S/C8H8N2O/c11-8-9-5-6-3-1-2-4-7(6)10-8/h1-4H,5H2,(H2,9,10,11)
    • InChI Key： CTOUNZIAEBIWAW-UHFFFAOYSA-N
    • SMILES： O=C1NC2C=CC=CC=2CN1

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 170
  • XLogP3: 0.9
  • Topological Polar Surface Area: 41.1

Experimental Properties

  • Density: 1.19
  • Melting Point: 241-242 ºC
  • Boiling Point: 257 ºC
  • Flash Point: 120 ºC

3,4-Dihydroquinazolin-2(1H)-one Security Information

3,4-Dihydroquinazolin-2(1H)-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
D839987-250mg
3,4-Dihydroquinazolin-2(1H)-one
 66655-67-2 95%
250mg
 1,512.00 2021-05-17
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.
70R0384-1g
3,4-Dihydro-1H-quinazolin-2-one
 66655-67-2 96%
1g
 4655.75CNY 2021-05-08
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.
70R0384-5g
3,4-Dihydro-1H-quinazolin-2-one
 66655-67-2 96%
5g
 18656.93CNY 2021-05-08
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.
70R0384-500mg
3,4-Dihydro-1H-quinazolin-2-one
 66655-67-2 96%
500mg
 2756.14CNY 2021-05-08
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.
70R0384-250mg
3,4-Dihydro-1H-quinazolin-2-one
 66655-67-2 96%
250mg
 1797.85CNY 2021-05-08
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.
70R0384-100mg
3,4-Dihydro-1H-quinazolin-2-one
 66655-67-2 96%
100mg
 1322.95CNY 2021-05-08
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.
70R0384-50mg
3,4-Dihydro-1H-quinazolin-2-one
 66655-67-2 96%
50mg
 1144.86CNY 2021-05-08
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-QE556-100mg
3,4-Dihydroquinazolin-2(1H)-one
 66655-67-2 95+%
100mg
 844CNY 2021-05-08
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-QE556-250mg
3,4-Dihydroquinazolin-2(1H)-one
 66655-67-2 95+%
250mg
 2026CNY 2021-05-08
Chemenu
CM142676-1g
3,4-dihydroquinazolin-2(1H)-one
 66655-67-2 95%
1g
 $464 2021-08-05

3,4-Dihydroquinazolin-2(1H)-one Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:66655-67-2)3,4-Dihydroquinazolin-2(1H)-one
Order Number:A867414
Stock Status:in Stock
Quantity:250mg/1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 09:05
Price ($):214.0/460.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:66655-67-2)3,4-Dihydroquinazolin-2(1H)-one
A867414
Purity:99%/99%
Quantity:250mg/1g
Price ($):214.0/460.0
Email